Cas no 1332600-23-3 (Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate)

• Product Name: Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate
• CAS No: 1332600-23-3
• MF: C₉H₇BrClNO₄
• MW: 308.513180971146
• CID: 5524486
• Update Time: 2025-05-24

Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate

• Inchi： 1S/C9H7BrClNO4/c1-16-9(13)4-6-7(10)2-5(11)3-8(6)12(14)15/h2-3H,4H2,1H3
• InChI Key： KXKABFPQAPNFRP-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=C([N+]([O-])=O)C=C(Cl)C=C1Br

Additional information on Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate

Research Brief on Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate (CAS: 1332600-23-3) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate (CAS: 1332600-23-3) is a chemically synthesized compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-chloro-nitro substitution pattern, serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its role in the development of novel small-molecule inhibitors and its utility in organic synthesis methodologies.

The primary interest in Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate stems from its structural features, which make it a valuable building block for the construction of pharmacologically active compounds. Researchers have utilized this compound in the synthesis of heterocyclic frameworks, which are often found in drugs targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, enabling the creation of libraries of compounds for high-throughput screening.

Recent publications highlight the compound's application in the development of kinase inhibitors, a class of drugs that play a critical role in modulating cellular signaling pathways. For instance, studies have demonstrated its use in the synthesis of pyrazole and pyrimidine derivatives, which exhibit promising activity against specific kinase targets. These findings underscore the compound's potential as a key intermediate in drug discovery programs aimed at identifying new therapeutic agents.

In addition to its role in drug discovery, Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate has been investigated for its utility in material science. Its nitro and halogen substituents make it a candidate for the development of photoactive materials and organic electronic devices. Researchers have explored its photophysical properties, including its absorption and emission characteristics, which could be leveraged in the design of sensors or optoelectronic materials.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate. Recent advancements in catalytic methods and green chemistry approaches aim to address these issues, offering more efficient and sustainable routes for its production. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to improve the yield and selectivity of derivatives synthesized from this compound.

In conclusion, Methyl 2-(2-bromo-4-chloro-6-nitrophenyl)acetate (CAS: 1332600-23-3) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, ranging from drug discovery to material science, highlight its significance as a synthetic intermediate. Ongoing research efforts continue to explore its full potential, paving the way for innovative therapeutic and technological advancements in the field.